Cas no 1346602-55-8 (rac 2-Stearoyl-3-chloropropanediol-d5, 95%)

• Product Name: rac 2-Stearoyl-3-chloropropanediol-d5, 95%
• CAS No: 1346602-55-8
• Molecular Formula: C₂₁H₄₁O₃Cl
• Molecular Weight: 377.00144
• CID: 1063213
• PubChem ID: 71752240

rac 2-Stearoyl-3-chloropropanediol-d5, 95% Properties

Names and Identifiers

• (1-chloro-3-hydroxypropan-2-yl) octadecanoate
• rac 2-Stearoyl-3-chl
• Octadecanoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester-d5
• rac 2-Stearoyl-3-chloropropanediol-d5
• Stearic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester-d5
• rac 2-Stearoyl-3-chloropropanediol-d5, 95%
• rac 2-Stearoyl-3-chloropropanediol-d5, 95per cent
• rac 2-Stearoyl-3-chloropropanediol, 95%
• DTXSID00858402
• 1346602-55-8
• 1-Chloro-3-hydroxypropan-2-yl stearate
• 1-CHLORO-3-HYDROXYPROPAN-2-YL OCTADECANOATE
• 1329611-08-6

• InChIKey： QVDKLQCGMGDAPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H41ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h20,23H,2-19H2,1H3
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OC(CO)CCl

Computed Properties

• Exact Mass: 376.27400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 20
• Monoisotopic Mass: 376.2744229g/mol
• Heavy Atom Count: 25
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 6.39080
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters